Cas no 915124-86-6 (Telmisartan Amide)

• Product Name: Telmisartan Amide
• CAS No: 915124-86-6
• MF: C₃₃H₃₁N₅O
• MW: 513.632147073746
• CID: 1063798
• PubChem ID: 11978018
• Update Time: 2025-05-21

Telmisartan Amide Chemical and Physical Properties

Names and Identifiers

• Telmisartan Amide
• [1,1'-Biphenyl]-2-carboxamide, 4'-[(1,4'-dimethyl-2'-propyl[2,6'-bi-1H-benzimidazol]-1'-yl) methyl]-
• 2-[4-[[4-methyl-6-(1-methylbenzimidazol-2-yl)-2-propylbenzimidazol-1-yl]methyl]phenyl]benzamide
• carboxamidotelmisartan
• UNII-0C9IQ6NHUX
• 4′-[(1,4′-Dimethyl-2′-propyl[2,6′-bi-1H-benzimidazol]-1′-yl)methyl][1,1′-biphenyl]-2-carboxamide (ACI)
• Telmisartan impurity F [EP]
• Telmisartan Impurity F
• DTXCID10161095
• 4'-((1,7'-dimethyl-2'-propyl-1H,3'H-2,5'-bibenzo[d]imidazol-3'-yl)methyl)biphenyl-2-carboxamide
• DTXSID00238604
• Telmisartan EP Impurity F
• AKOS030631859
• 4?-[[4-Methyl-6-(1-methyl-1H-benzimidazol-2-yl)-2-propyl-1H-benzimidazol-1-yl]methyl][1,1?-biphenyl]-2-carboxamide (Telmisartan Amide)
• (1,1'-Biphenyl)-2-carboxamide, 4'-((1,4'-dimethyl-2'-propyl(2,6'-bi-1H-benzimidazol)-1'-yl)methyl)-
• SCHEMBL2039420
• 0C9IQ6NHUX
• BDBM50564377
• DA-78299
• 4'-((4-Methyl-6-(1-methyl-1H-benzimidazol-2-yl)-2-propyl-1H-benzimidazol-1-yl)methyl)biphenyl-2-carboxamide
• TELMISARTAN IMPURITY, TELMISARTAN AMIDE- [USP IMPURITY]
• CHEMBL4785781
• Telmisartan impurity, telmisartan amide- [USP]
• Telmisartan impurity, telmisartan amide-[USP]
• TELMISARTAN IMPURITY, TELMISARTAN AMIDE-[USP IMPURITY]
• CS-0499091
• Telmisartan impurity, telmisartan amide-(USP)
• 915124-86-6
• TELMISARTAN IMPURITY, TELMISARTAN AMIDE-(USP IMPURITY)
• TELMISARTAN IMPURITY F [EP IMPURITY]
• Q27236607
• TELMISARTAN IMPURITY F (EP IMPURITY)
• PPAR?? agonist 5
• A1-01719
• HY-146480

• Inchi： 1S/C33H31N5O/c1-4-9-30-36-31-21(2)18-24(33-35-27-12-7-8-13-28(27)37(33)3)19-29(31)38(30)20-22-14-16-23(17-15-22)25-10-5-6-11-26(25)32(34)39/h5-8,10-19H,4,9,20H2,1-3H3,(H2,34,39)
• InChI Key： YAIWQMXHIQDCFT-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2C=CC(CN3C4C=C(C5N(C)C6C(=CC=CC=6)N=5)C=C(C=4N=C3CCC)C)=CC=2)=CC=CC=1)N

Computed Properties

• Exact Mass: 513.25300
• Monoisotopic Mass: 513.25286063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 794.2±70.0 °C at 760 mmHg
• Flash Point: 434.1±35.7 °C
• PSA: 79.72000
• LogP: 7.54930
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Telmisartan Amide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Telmisartan Amide

Recent Advances in Telmisartan Amide (915124-86-6) Research: A Comprehensive Review

Telmisartan Amide (CAS: 915124-86-6), a derivative of the well-known angiotensin II receptor blocker Telmisartan, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique amide modification, has shown promising potential in various therapeutic applications, particularly in cardiovascular diseases and metabolic disorders. The following sections provide an in-depth analysis of the latest research findings, methodologies, and implications associated with Telmisartan Amide.

Recent studies have focused on elucidating the pharmacological mechanisms of Telmisartan Amide, particularly its enhanced binding affinity to the angiotensin II type 1 (AT1) receptor. Unlike its parent compound, Telmisartan Amide exhibits improved metabolic stability and bioavailability, making it a candidate for long-term therapeutic use. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the interaction between Telmisartan Amide and the AT1 receptor, revealing critical structural insights that could inform future drug design.

In addition to its cardiovascular applications, Telmisartan Amide has demonstrated potential in addressing metabolic syndromes, including type 2 diabetes and obesity. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate peroxisome proliferator-activated receptor gamma (PPAR-γ), a key regulator of glucose and lipid metabolism. This dual-action mechanism—targeting both AT1 and PPAR-γ—positions Telmisartan Amide as a multifunctional therapeutic agent with broad clinical implications.

The synthesis and optimization of Telmisartan Amide have also been a focal point of recent research. Novel synthetic pathways, such as microwave-assisted organic synthesis (MAOS), have been explored to improve yield and purity. These advancements are critical for scaling up production and ensuring the compound's viability for clinical trials. Furthermore, pharmacokinetic studies have confirmed Telmisartan Amide's favorable absorption and distribution profiles, with minimal off-target effects observed in preclinical models.

Despite these promising developments, challenges remain in translating Telmisartan Amide from bench to bedside. Regulatory hurdles, such as demonstrating long-term safety and efficacy in human trials, must be addressed. However, the growing body of preclinical evidence underscores the compound's potential to revolutionize treatment paradigms for cardiovascular and metabolic diseases. Future research directions may include exploring combination therapies and further optimizing the compound's pharmacokinetic properties.

In conclusion, Telmisartan Amide (915124-86-6) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique pharmacological profile, coupled with recent synthetic and mechanistic breakthroughs, positions it as a promising candidate for therapeutic development. Continued investment in research and clinical validation will be essential to fully realize its potential and address unmet medical needs in cardiovascular and metabolic health.